Cas no 351456-48-9 (3,5-Diiodo-1H-indazole)

3,5-Diiodo-1H-indazole structure
Product Name:3,5-Diiodo-1H-indazole
CAS No:351456-48-9
Molecular Formula:C7H4N2I2
Molecular Weight:369.92806
MDL:MFCD07781538
CID:302934
PubChem ID:22352381
3,5-Diiodo-1H-indazole Properties
Names and Identifiers
-
- 3,5-Diiodo-1H-indazole
- 3,5-diiodo-2H-indazole
- 1H-Indazole,3,5-diiodo-
- 3,5-DIIODO (1H)INDAZOLE
- 1H-Indazole,3,5-diiodo
- CS-0359689
- 3,5-Diiodo(1H)indazole
- SCHEMBL5510618
- DTXSID50625161
- 351456-48-9
- AM86107
- SS-6008
- AKOS016008525
- 1H-Indazole, 3,5-diiodo-
- A874743
- FT-0720023
- F18192
- BPA45648
- 3,5-diiodoindazole
- DB-069153
-
- MDL: MFCD07781538
- InChIKey: YAWVPJHNPTVUBN-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H4I2N2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
- SMILES: C1=CC2=C(C=C1I)C(=NN2)I
Computed Properties
- Exact Mass: 369.84600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 369.84639g/mol
- Heavy Atom Count: 11
- Complexity: 153
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- LogP: 2.77210
- PSA: 28.68000
- Melting Point: 198-200 °C (decomposition) (ligroine )
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- Density: 2.656±0.06 g/cm3 (20 ºC 760 Torr),
3,5-Diiodo-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A269001662-1g |
3,5-Diiodo-1H-indazole |
351456-48-9 | 95% | 1g |
$621.72 | 2023-09-02 | |
Ambeed | A779054-1g |
3,5-Diiodo-1H-indazole |
351456-48-9 | 95+% | 1g |
$608.0 | ||
Chemenu | CM149892-1g |
3,5-Diiodo-1H-indazole |
351456-48-9 | 95% | 1g |
$729 | 2021-08-05 | |
Crysdot LLC | CD11137930-250mg |
3,5-Diiodo-1H-indazole |
351456-48-9 | 95+% | 250mg |
$312 | ||
eNovation Chemicals LLC | D516310-250mg |
1H-Indazole, 3,5-diiodo- |
351456-48-9 | 95% | 250mg |
$256 | 2022-10-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430359-1g |
3,5-Diiodo-1H-indazole |
351456-48-9 | 95+% | 1g |
¥6594.00 |
3,5-Diiodo-1H-indazole Related Literature
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Shuhui Bo,Xinhou Liu,Ling Qiu,Zhen Zhen New J. Chem., 2015,39, 1038-1044
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Thorfinnur Gunnlaugsson Dalton Trans., 2011,40, 12003-12004
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Charles O’Doherty,Joanne Keenan,Fiona O’Neill,Martin Clynes,Indre Sinkunaite,Karina Horgan,Richard Murphy,Finbarr O’Sullivan Metallomics, 2020,12, 1521-1529
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Tomoharu Kataoka,Yasunori Tsukahara,Yasuchika Hasegawa,Yuji Wada Chem. Commun., 2005, 6038-6040
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Qiao-Ling Ma,Hong Xia,Shou-Ting Zhang,Dong-Dong Qin,Samrat Devaramani,Duo-Liang Shan,Xiao-Quan Lu RSC Adv., 2016,6, 12249-12255
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Bryan R. Bzdek,Jonathan P. Reid Chem. Sci., 2016,7, 274-285
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Magali Roux,Anthony Dosseto Metallomics, 2017,9, 1326-1351
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Roland P. M. Höller,Marta Quintanilla,Max J. Schnepf,Martin Dulle Nanoscale, 2019,11, 17655-17663
-
Cees J. M. van Rijn,Maarten A. Jongsma RSC Adv., 2016,6, 17759-17771
Recommended suppliers
Amadis Chemical Company Limited
(CAS:351456-48-9)3,5-Diiodo-1H-indazole

Purity:99%
Quantity:1g
Price($):547.0